Acetonitrile;9-ethylcarbazole

• Molecular Formula: C16H16N2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: acetonitrile;9-ethylcarbazole
• InChI: InChI=1S/C14H13N.C2H3N/c1-2-15-13-9-5-3-7-11(13)12-8-4-6-10-14(12)15;1-2-3/h3-10H,2H2,1H3;1H3
• InChI Key: NPZQXVAMXPSXHU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3=CC=CC=C31.CC#N
• CAS No.: 104970-77-6

Description

Acetonitrile;9-ethylcarbazole is a compound that combines the properties of acetonitrile and 9-ethylcarbazole. Acetonitrile is a small polar molecule commonly used as an organic solvent, while 9-ethylcarbazole is a derivative of carbazole, known for its photochemical and thermal stability, as well as its good hole-transport ability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-ethylcarbazole can be achieved through various methods. One common method involves the reaction of carbazole with ethyl bromide in the presence of a base. Another method includes the reaction of carbazole with ethyl iodide under reflux conditions .

For the preparation of 3,6-diacetyl-9-ethylcarbazole, 9-ethylcarbazole is reacted with acetyl chloride and boron trifluoride in acetonitrile under reflux conditions. This reaction yields 3,6-diacetyl-9-ethylcarbazole in high yield .

Industrial Production Methods

Industrial production of 9-ethylcarbazole often involves the use of acetonitrile as a solvent due to its favorable properties, such as good conductivity and environmentally friendly features . The reaction conditions are optimized to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Acetonitrile;9-ethylcarbazole undergoes various types of chemical reactions, including:

Oxidation: The oxidation of 9-ethylcarbazole can be achieved using oxidizing agents such as selenium dioxide, iodine, or metal catalysts in dimethyl sulfoxide.

Substitution: Substitution reactions can occur at the 3, 6, and 9 positions of the carbazole ring, leading to the formation of various substituted carbazole derivatives.

Common Reagents and Conditions

Oxidizing Agents: Selenium dioxide, iodine, and metal catalysts in dimethyl sulfoxide are commonly used for oxidation reactions.

Substitution Reagents: Ethyl bromide, ethyl iodide, and acetyl chloride are commonly used for substitution reactions

Major Products Formed

Oxidation: The oxidation of 9-ethylcarbazole yields 3,6-diacetyl-9-ethylcarbazole and other oxidized derivatives.

Substitution: Substitution reactions yield various substituted carbazole derivatives, depending on the reagents and conditions used.

Scientific Research Applications

Acetonitrile;9-ethylcarbazole has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of various organic compounds.

Biology: Employed in the development of biosensors and other biological applications.

Medicine: Investigated for its potential use in drug development and other medical applications.

Industry: Utilized in the production of photovoltaic devices, electroluminescent devices, and other industrial applications.

Mechanism of Action

The mechanism of action of acetonitrile;9-ethylcarbazole involves its ability to undergo electron transfer reactions. The compound can be photoexcited, leading to the generation of radical cations. These radical cations can participate in various electron transfer reactions, contributing to the compound’s photochemical and electrochemical properties .

Comparison with Similar Compounds

Acetonitrile;9-ethylcarbazole can be compared with other similar compounds, such as:

9-phenylcarbazole: Similar in structure but with a phenyl group instead of an ethyl group.

1-naphtylcarbazole: Contains a naphthyl group, leading to different thermal and photophysical properties.

4-(diphenylamino)phenylcarbazole: Substituted with a diphenylamino group, affecting its electrochemical properties.

These comparisons highlight the unique properties of this compound, such as its good hole-transport ability and stability, making it suitable for various applications in chemistry, biology, medicine, and industry .